Cas no 16244-26-1 (1-(1,3-dimethyl-1H-indol-2-yl)-Ethanone)

1-(1,3-dimethyl-1H-indol-2-yl)-Ethanone structure
16244-26-1 structure
Product name:1-(1,3-dimethyl-1H-indol-2-yl)-Ethanone
CAS No:16244-26-1
MF:C12H13NO
MW:187.23772
CID:1107191
PubChem ID:599118

1-(1,3-dimethyl-1H-indol-2-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(1,3-dimethyl-1H-indol-2-yl)-Ethanone
    • 1-(1,3-dimethylindol-2-yl)ethanone
    • 2-Acetyl-1,3-dimethyl-1H-indole
    • Ketone, 1,3-dimethylindol-2-yl methyl
    • 16244-26-1
    • Ethanone, 1-(1,3-dimethyl-1H-indol-2-yl)-
    • 1-(1,3-Dimethyl-1H-indol-2-yl)ethanone
    • SCHEMBL17484805
    • KMVJHDBDTPGOGY-UHFFFAOYSA-N
    • AKOS000491208
    • 1-(1,3-Dimethyl-1H-indol-2-yl)ethanone #
    • SR-01000427816
    • STK077697
    • SR-01000427816-1
    • 1,3-Dimethyl-2-acetylindole
    • DTXSID70344746
    • 2-Acetyl-1,3-dimethylindole
    • Inchi: InChI=1S/C12H13NO/c1-8-10-6-4-5-7-11(10)13(3)12(8)9(2)14/h4-7H,1-3H3
    • InChI Key: KMVJHDBDTPGOGY-UHFFFAOYSA-N
    • SMILES: CC1=C(N(C2=CC=CC=C12)C)C(=O)C

Computed Properties

  • Exact Mass: 187.099714038g/mol
  • Monoisotopic Mass: 187.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 22Ų

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